Cas no 1093649-61-6 (3-(3-Methoxyphenyl)isoxazole)

• Product Name: 3-(3-Methoxyphenyl)isoxazole
• CAS No: 1093649-61-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2867594
• Update Time: 2023-08-10

3-(3-Methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)isoxazole

• Inchi： 1S/C10H9NO2/c1-12-9-4-2-3-8(7-9)10-5-6-13-11-10/h2-7H,1H3
• InChI Key： WZMOHFWIXGSMMD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2C=CON=2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 2
• Topological Polar Surface Area: 35.3